1-Hydroxy-3-methyl-4-oxidoquinoxalin-4-ium-2-one

• IUPAC Name: 1-hydroxy-3-methyl-4-oxidoquinoxalin-4-ium-2-one
• InChI: InChI=1S/C9H8N2O3/c1-6-9(12)11(14)8-5-3-2-4-7(8)10(6)13/h2-5,14H,1H3
• InChI Key: SRRXNHVIQLCYMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C2=CC=CC=C2N(C1=O)O)[O-]
• Molecular Formula: C9H8N2O3
• DSSTOX Substance ID: DTXSID30320602
• Molecular Weight: 192.17 g/mol
• CAS RN: 26438-48-2

Description

1-Hydroxy-3-methyl-4-oxidoquinoxalin-4-ium-2-one (HMQ) is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a quinoxaline derivative that has been shown to possess a wide range of biochemical and physiological effects, making it a promising candidate for use in various fields of research.

Scientific Research Applications

Defense Mechanisms in Plants

1-Hydroxy-3-methyl-4-oxidoquinoxalin-4-ium-2-one is related to hydroxamic acids like 4-hydroxy-1,4-benzoxazin-3-ones. These hydroxamic acids are critical in plant defense against pests and diseases. They contribute significantly to the resistance of cereal crops to insects, fungi, and bacteria, and are involved in the detoxification of herbicides and allelopathic effects in crops (Niemeyer, 1988).

Biochemical Interactions and Oxidative Stress

The compound is also structurally similar to 4-Hydroxy-2-nonenal (HNE), a product of lipid peroxidation known for its reactivity and cytotoxicity. HNE plays a role in cellular oxidative stress, being involved in several oxidative reactions leading to the formation of a variety of products and metabolites, which are significant in understanding cellular redox balance and oxidative stress-related diseases (Spickett, 2013).

Antibacterial Applications

Derivatives of this compound, such as 3-methyl-1,4-dioxidoquinoxaline-2-carboxaldehyde, have shown notable antibacterial activity. This suggests potential applications in developing new antibacterial agents, especially those targeting specific bacterial strains (Edwards, Bambury, & Ritter, 1975).

Tautomerism and Chemical Structure Analysis

The compound's tautomeric properties are relevant for chemical research, particularly in the analysis of isomeric structures and their implications in various biochemical processes. These studies are crucial for understanding the stability and reactivity of different tautomeric forms in biological systems (Chapman, 1966).

Antiproliferative Activity and Cancer Research

Isomers related to 1-Hydroxy-3-methyl-4-oxidoquinoxalin-4-ium-2-one, such as 2-hydroxy-4-naphthoquinone-1-oxime derivatives, have been studied for their antiproliferative activity in cancer cell lines. This indicates potential applications in cancer research, particularly in identifying compounds that may have therapeutic benefits in treating various cancer types (Shinde et al., 2014).

Environmental and Biodegradation Studies

Research on similar compounds like hydroquinones has provided insights into their role as natural antioxidants and their reactions with peroxyl radicals, which is significant for understanding natural defense mechanisms against environmental oxidative stress (Valgimigli et al., 2008).